Cas no 1021245-60-2 (3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine)

• Product Name: 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine
• CAS No: 1021245-60-2
• MF: C₉H₆BrFN₂O
• MW: 257.059144496918
• CID: 6236200
• PubChem ID: 28603383
• Update Time: 2025-07-19

3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• AKOS000261989
• 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine
• 1021245-60-2
• EN300-1895469
• 3-(4-bromo-2-fluorophenyl)-1,2-oxazol-5-amine
• CS-0283745

• Inchi： 1S/C9H6BrFN2O/c10-5-1-2-6(7(11)3-5)8-4-9(12)14-13-8/h1-4H,12H2
• InChI Key： COVMBXFHGQKIMM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)F)C1C=C(N)ON=1

Computed Properties

• Exact Mass: 255.96475g/mol
• Monoisotopic Mass: 255.96475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

Professional Introduction to Compound with CAS No. 1021245-60-2 and Product Name: 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine

The compound identified by the CAS number 1021245-60-2 and the product name 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered considerable attention due to its unique structural properties and promising biological activities. The molecular framework of this compound incorporates both bromine and fluorine substituents on a phenyl ring, which are strategically positioned to enhance its interaction with biological targets. Such modifications are often employed to improve metabolic stability, binding affinity, and overall pharmacokinetic profiles.

In recent years, there has been a surge in research focused on isoxazole derivatives as potential therapeutic agents. Isoxazoles are a class of heterocycles that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the isoxazole ring in 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine contributes to its pharmacological potential by providing a rigid scaffold that can effectively engage with biological receptors. The specific substitution pattern, particularly the 4-bromo and 2-fluoro groups, further fine-tunes the compound's interactions with target proteins and enzymes.

One of the most compelling aspects of this compound is its potential application in oncology research. Recent studies have demonstrated that isoxazole derivatives can modulate key signaling pathways involved in cancer progression. For instance, modifications at the 4-Bromo-2-fluorophenyl moiety have been shown to enhance binding affinity to certain kinases, which are critical targets in cancer therapy. The isoxazol-5-amine core itself has been implicated in inhibiting enzymes that promote tumor growth and survival. This dual functionality makes 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine a promising candidate for further investigation as an anticancer agent.

The role of halogenated aromatic compounds in medicinal chemistry cannot be overstated. The introduction of bromine and fluorine atoms into organic molecules often leads to improved pharmacological properties. For example, fluorine atoms can enhance metabolic stability by preventing oxidative degradation, while bromine atoms can increase binding affinity through halogen bonding interactions. In the context of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine, these substituents are likely responsible for its observed bioactivity and make it an attractive scaffold for drug discovery.

Advances in computational chemistry have also played a pivotal role in the development of this compound. Molecular modeling studies have been instrumental in predicting how 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine interacts with biological targets at the atomic level. These simulations have helped researchers optimize the compound's structure to maximize its therapeutic efficacy while minimizing potential side effects. By leveraging computational tools, scientists have been able to design derivatives with enhanced properties based on insights gained from virtual screening and docking studies.

The synthesis of 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step process involves careful selection of reagents and reaction conditions to ensure high yield and purity. Key steps include the formation of the isoxazole ring followed by functionalization with the bromo and fluoro substituents on the phenyl ring. Each step is meticulously optimized to minimize byproducts and improve overall efficiency.

In conclusion, 3-(4-Bromo-2-fluorophenyl)isoxazol-5-amine (CAS No. 1021245-60-2) is a structurally fascinating compound with significant potential in pharmaceutical applications. Its unique combination of substituents and heterocyclic core positions it as a valuable tool for further research in drug discovery. As our understanding of biological mechanisms continues to evolve, compounds like this one will undoubtedly play a crucial role in developing novel therapeutics for various diseases, particularly cancer.